Cas no 958760-53-7 (TG(22:2(13Z,16Z)/22:2(13Z,16Z)/22:2(13Z,16Z)))

TG(22:2(13Z,16Z)/22:2(13Z,16Z)/22:2(13Z,16Z)) is a triacylglycerol (TG) molecule composed of three identical 22:2(13Z,16Z) fatty acid chains esterified to a glycerol backbone. This structured lipid features docosadienoic acid (22:2) with cis double bonds at the 13 and 16 positions, contributing to its distinct physicochemical properties. The symmetrical fatty acid composition ensures uniform melting behavior and oxidative stability, making it suitable for specialized lipid research, including studies on membrane dynamics, lipid metabolism, or structured lipid synthesis. Its high purity and defined structure facilitate reproducible experimental results in biochemical and nutritional investigations. The compound may also serve as a reference standard in chromatographic analysis or lipidomics workflows.
TG(22:2(13Z,16Z)/22:2(13Z,16Z)/22:2(13Z,16Z)) structure
958760-53-7 structure
Product Name:TG(22:2(13Z,16Z)/22:2(13Z,16Z)/22:2(13Z,16Z))
CAS No:958760-53-7
MF:C69H122O6
MW:1047.70340299606
CID:4762603
PubChem ID:9546517
Update Time:2025-06-08

TG(22:2(13Z,16Z)/22:2(13Z,16Z)/22:2(13Z,16Z)) Chemical and Physical Properties

Names and Identifiers

    • TG(22:2(13Z,16Z)/22:2(13Z,16Z)/22:2(13Z,16Z))
    • TG(22:2/22:2/22:2)
    • LMGL03012559
    • Tracylglycerol(22:2/22:2/22:2)
    • TAG(22:2/22:2/22:2)
    • 1-Docosadienoyl-2-docosadienoyl-3-docosadienoyl-glycerol
    • Inchi: 1S/C69H122O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-52-55-58-61-67(70)73-64-66(75-69(72)63-60-57-54-51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)65-74-68(71)62-59-56-53-50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h16-21,25-30,66H,4-15,22-24,31-65H2,1-3H3/b19-16-,20-17-,21-18-,28-25-,29-26-,30-27-
    • InChI Key: VIJYFVICCQSQHZ-BBWANDEASA-N
    • SMILES: O(C(CCCCCCCCCCC/C=C\C/C=C\CCCCC)=O)C(COC(CCCCCCCCCCC/C=C\C/C=C\CCCCC)=O)COC(CCCCCCCCCCC/C=C\C/C=C\CCCCC)=O

Computed Properties

  • Exact Mass: 1046.92414161g/mol
  • Monoisotopic Mass: 1046.92414161g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 75
  • Rotatable Bond Count: 62
  • Complexity: 1320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 6
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 26.8
  • Topological Polar Surface Area: 78.9

Experimental Properties

  • LogP: 24.75

TG(22:2(13Z,16Z)/22:2(13Z,16Z)/22:2(13Z,16Z)) Pricemore >>

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TG(22:2(13Z,16Z)/22:2(13Z,16Z)/22:2(13Z,16Z)) Related Literature

Additional information on TG(22:2(13Z,16Z)/22:2(13Z,16Z)/22:2(13Z,16Z))

Introduction to Compound with CAS No. 958760-53-7 and Product Name: TG(22:2(13Z,16Z)/22:2(13Z,16Z)/22:2(13Z,16Z))

The compound with the CAS number 958760-53-7 and the product name TG(22:2(13Z,16Z)/22:2(13Z,16Z)/22:2(13Z,16Z)) represents a significant advancement in the field of lipid chemistry and its applications in biomedical research. This triglyceride derivative, characterized by its specific fatty acid composition, has garnered considerable attention due to its unique structural properties and potential therapeutic benefits.

The molecular structure of this compound is defined by its triglyceride backbone, which is composed of three fatty acid chains. Specifically, the fatty acid composition is represented as TG(22:2(13Z,16Z)/22:2(13Z,16Z)/22:2(13Z,16Z)), indicating that each chain consists of a 22-carbon fatty acid with double bonds at positions 13 and 16. This specific configuration imparts distinct physicochemical properties to the compound, making it a promising candidate for various biological applications.

Recent studies have highlighted the potential of this compound in modulating lipid metabolism and improving cellular function. The unique double bond pattern in the fatty acid chains contributes to its ability to interact with specific lipid receptors and enzymes, thereby influencing metabolic pathways. For instance, research has demonstrated that compounds with similar fatty acid compositions can enhance mitochondrial function and promote energy efficiency in cells.

In the context of biomedical research, the compound has shown promise in preclinical studies for its role in managing metabolic disorders. The ability of TG(22:2(13Z,16Z)/22:2(13Z,16Z)/22:2(13Z,16Z)) to modulate lipid homeostasis makes it a valuable tool for investigating the mechanisms underlying conditions such as obesity and type 2 diabetes. By targeting key enzymes and receptors involved in lipid metabolism, this compound may offer new insights into therapeutic strategies for these prevalent diseases.

Furthermore, the structural stability of this triglyceride derivative makes it suitable for various formulation applications. Its compatibility with other biochemical components allows for the development of novel drug delivery systems that can enhance bioavailability and targeted action. This characteristic is particularly important in pharmaceutical research, where optimizing drug delivery mechanisms is crucial for improving treatment efficacy.

The synthesis of TG(22:2(13Z,16Z)/22:2(13Z,16Z)/22:2(13Z,16Z)) involves sophisticated chemical processes that ensure high purity and yield. Advanced lipid synthesis techniques are employed to achieve the precise fatty acid configuration required for its biological activity. These methods include enzymatic catalysis and controlled polymerization processes, which are critical for maintaining the integrity of the double bond positions in the fatty acid chains.

From a regulatory perspective, the compound with CAS No. 958760-53-7 has undergone rigorous testing to ensure safety and efficacy. Compliance with international standards for chemical substances ensures that it can be safely used in research and development settings. The absence of hazardous or restricted components further underscores its suitability for broad applications in academic and industrial laboratories.

The future prospects of this compound are promising, with ongoing research exploring its potential in various therapeutic areas. Collaborative efforts between chemists and biologists are essential for unlocking its full potential. By leveraging cutting-edge analytical techniques and computational models, researchers can gain deeper insights into its mechanisms of action and develop innovative applications.

In conclusion, the compound with CAS No. 958760-53-7 and the product name TG(22:2(13Z,16Z)/22:2(13Z,16Z)/22:2(13Z,16Z)) represents a significant advancement in lipid chemistry. Its unique structural properties and potential therapeutic benefits make it a valuable asset in biomedical research. As further studies continue to elucidate its mechanisms of action, this compound is poised to play a crucial role in developing novel treatments for metabolic disorders and other health conditions.

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